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Compound of Interest

Compound Name: Compound 401

Cat. No.: B1669304 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Compound 401 (CAS 168425-64-7). Due to

conflicting hazard classifications from different suppliers, a cautious approach to handling is

strongly recommended.

Hazard Assessment and Conflicting Information
There is a notable discrepancy in the hazard classification of Compound 401 among suppliers.

A Safety Data Sheet (SDS) from Fluorochem classifies the compound as harmful if swallowed,

a skin irritant, and a serious eye irritant[1]. Conversely, an SDS from Cayman Chemical states

the substance is not classified as hazardous according to the Globally Harmonized System

(GHS). Another supplier, GlpBio, also indicates it is not a hazardous substance or mixture.

However, Cayman Chemical's product information advises that the material should be

considered hazardous until further information is available[2].

Given this conflicting information, it is imperative to handle Compound 401 with a degree of

caution appropriate for a potentially hazardous substance.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and process is necessary to determine the

appropriate PPE[3]. Based on the potential hazards of skin and eye irritation, as well as the risk
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of inhalation of the powdered form, the following PPE is recommended:

Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI

Z.87.1 1989 standard are the minimum requirement[3]. A face shield worn over safety

glasses is recommended when there is a risk of splashing, such as when preparing

solutions[3].

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

exposure[3]. It is recommended to use two pairs of gloves ("double-gloving"), especially

when handling the solid compound or preparing stock solutions[3]. Gloves should be

inspected before use and changed immediately upon contamination[1]. Proper glove

removal technique should be followed to avoid skin contact[1].

Body Protection: A lab coat is essential to protect clothing and skin from potential splashes

and spills[4]. A flame-resistant lab coat should be considered if flammable solvents are used

for dissolving the compound[5]. The lab coat should be buttoned and fit properly to cover as

much skin as possible.

Respiratory Protection: When handling the powdered form of Compound 401, especially

when weighing, a fit-tested N95 or N100 respirator is recommended to prevent inhalation[6].

All handling of the powder should ideally be conducted within a chemical fume hood or a

ventilated balance enclosure to minimize airborne dust[1][7].

Footwear: Closed-toe shoes that cover the entire foot are mandatory in a laboratory setting

where hazardous chemicals are handled[8].

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Always handle Compound 401 in a well-ventilated area. A chemical

fume hood should be used when working with the solid powder or volatile organic

solvents[1]. Ensure that eyewash stations and safety showers are readily accessible[1].

Safe Handling Practices:

Avoid the formation of dust and aerosols[1].
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Do not ingest, inhale, or allow contact with eyes, skin, or clothing[2].

Wash hands thoroughly after handling, even if gloves were worn[1].

Do not eat, drink, or smoke in the laboratory[1].

When preparing solutions, add the solid compound to the solvent slowly. For dissolving,

use an inert gas to purge the solvent if necessary[2].

Keep containers tightly closed when not in use[1].

Storage:

Store Compound 401 in a cool, dry, and well-ventilated place[1].

Keep the container tightly closed and upright to prevent leakage[1].

Store at -20°C for long-term stability, as supplied as a crystalline solid[2].

Disposal Plan:

The disposal method will depend on whether Compound 401 is classified as hazardous or

non-hazardous waste, which should be determined in accordance with local, state, and federal

regulations.

If classified as Hazardous Waste:

Dispose of the compound and any contaminated materials (e.g., gloves, weigh paper,

pipette tips) in a designated hazardous waste container[9].

The container must be properly labeled with the words "Hazardous Waste" and the full

chemical name[9].

Do not dispose of in regular trash or down the drain[9].

Arrange for pickup by a licensed hazardous waste disposal service[9].

If classified as Non-Hazardous Waste:
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Even if deemed non-hazardous, it is good practice not to dispose of chemical waste in the

regular trash or down the drain without consulting with your institution's Environmental

Health and Safety (EHS) department[10][11].

Smaller quantities may potentially be disposed of with household waste, but this should be

verified with local regulations.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as chemical waste. After rinsing and air-drying, the defaced empty container may be

disposed of in the regular trash[8][10].

Quantitative Data Presentation
Property Value Source

Molecular Formula C16H15N3O2 [2]

Molecular Weight 281.3 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥98% [2]

IC50 for DNA-PK 0.28 µM [12]

IC50 for mTOR 5.3 µM [12]

IC50 for PI3K, ATM, ATR >100 µM [12]

Solubility in Ethanol ~0.5 mg/mL [2]

Solubility in DMSO ~1 mg/mL [2]

Solubility in DMF ~1 mg/mL [2]

Storage Temperature -20°C [2]

Stability ≥4 years at -20°C [2]

Experimental Protocols
General Protocol for Preparation of a Stock Solution:
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This protocol is a general guideline. Specific concentrations and solvents will depend on the

experimental requirements.

Preparation:

Don all required personal protective equipment (lab coat, double gloves, safety glasses

with a face shield).

Perform all work with the solid compound inside a chemical fume hood or a ventilated

balance enclosure.

Place absorbent bench paper on the work surface to contain any potential spills[13].

Weighing the Compound:

Use an analytical balance to accurately weigh the desired amount of Compound 401.

Use a clean spatula and weigh paper or a weigh boat.

Avoid creating dust. If the powder has electrostatic properties, take appropriate

precautions[13].

Close the primary container immediately after weighing.

Dissolving the Compound:

Select a suitable solvent (e.g., DMSO, DMF, or ethanol) based on the desired final

concentration and experimental compatibility[2]. Note that the solubility is limited in

ethanol[2].

Add the weighed Compound 401 to an appropriate sterile container (e.g., a conical tube

or vial).

Add the desired volume of solvent to the container with the compound.

Cap the container tightly and vortex or sonicate until the compound is completely

dissolved. Gentle warming may be necessary for some solvents, but this should be done

with caution.
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Storage of Stock Solution:

Label the container clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

For long-term storage, it is recommended to aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or as recommended for the specific solvent.

Cleanup:

Dispose of all contaminated disposable materials (gloves, weigh paper, pipette tips) in the

appropriate chemical waste container.

Wipe down the work surface and any equipment used with a suitable solvent (e.g., 70%

ethanol)[7].

Mandatory Visualization
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Workflow for Safe Handling of Compound 401

1. Preparation

2. Weighing

3. Solution Preparation

4. Storage & Labeling

5. Cleanup & Disposal

Don appropriate PPE:
- Lab Coat

- Double Gloves
- Safety Goggles & Face Shield

Prepare workspace in
 a chemical fume hood

Weigh solid Compound 401
 on an analytical balance

Add weighed compound
 to a sterile container

Add appropriate solvent and
 dissolve completely (vortex/sonicate)

Label and aliquot
 stock solution

Store at -20°C

Dispose of contaminated
 materials in hazardous waste

Clean workspace and equipment

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of Compound 401 stock solutions.
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Simplified DNA-PK and mTOR Signaling Pathway
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Caption: Compound 401 inhibits both DNA-PK and mTOR signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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